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Compound of Interest

Compound Name: 4-Azidophenol

Cat. No.: B2928251 Get Quote

Spectral Data of 4-Azidophenol: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectral data for 4-
azidophenol, a versatile bifunctional molecule with applications in click chemistry, chemical

biology, and materials science. Due to the limited availability of direct experimental spectra in

public databases, this document summarizes key spectroscopic characteristics and provides

predicted nuclear magnetic resonance (NMR) data based on analogous compounds. Detailed

experimental protocols for the synthesis and characterization of similar compounds are also

presented.

Mass Spectrometry
Mass spectrometry of 4-azidophenol confirms its molecular weight and provides insights into

its gas-phase acidity. While a detailed fragmentation pattern is not readily available in the public

domain, the fundamental mass spectrometric properties have been established.

Table 1: Mass Spectrometry Data for 4-Azidophenol
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Parameter Value Reference

Molecular Formula C₆H₅N₃O [1]

Molecular Weight 135.126 g/mol [2]

Exact Mass 135.043261791 Da [1]

Gas-Phase Acidity 340.3 ± 2.0 kcal/mol [2]

Experimental Protocol: Gas-Phase Acidity Measurement
The gas-phase acidity of 4-azidophenol was determined using the kinetic method in a mass

spectrometer. This technique involves the collision-induced dissociation of a proton-bound

dimer of the analyte and a reference compound with a known gas-phase acidity. The ratio of

the fragment ions is then used to determine the relative acidity of the analyte.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a crucial technique for the identification of the key functional groups in

4-azidophenol: the azide (-N₃) and the hydroxyl (-OH) groups.

Table 2: Characteristic IR Absorption Bands for 4-Azidophenol

Functional Group Wavenumber (cm⁻¹) Description

Azide (N₃) stretch ~2100–2150 Strong, sharp absorption

Phenolic O-H stretch ~3200–3600 Broad absorption

Experimental Protocol: FT-IR Spectroscopy
A general procedure for obtaining an FT-IR spectrum of a solid sample like 4-azidophenol is
as follows:

Sample Preparation: A small amount of the solid sample is finely ground with potassium

bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed into a thin,

transparent pellet using a hydraulic press. Alternatively, Attenuated Total Reflectance (ATR)-
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FT-IR spectroscopy can be used, where the solid sample is placed directly on the ATR

crystal.

Data Acquisition: The KBr pellet or the ATR crystal with the sample is placed in the sample

holder of an FT-IR spectrometer. The spectrum is typically recorded from 4000 to 400 cm⁻¹.

A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and

automatically subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental ¹H and ¹³C NMR spectra for 4-azidophenol are not readily available in public

spectral databases. However, the chemical shifts can be predicted based on the known spectra

of phenol and other para-substituted phenols. The azide group is known to be an electron-

withdrawing group by induction and a weak resonance donor.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum of 4-azidophenol is expected to show a characteristic AA'BB' spin

system for the aromatic protons, similar to other para-substituted phenols.

Table 3: Predicted ¹H NMR Chemical Shifts for 4-Azidophenol (in CDCl₃)

Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-2, H-6 6.9 - 7.1 Doublet ~8-9

H-3, H-5 6.7 - 6.9 Doublet ~8-9

-OH Variable (typically 4-7) Singlet (broad) -

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will reflect the electronic effects of the hydroxyl and azide substituents

on the aromatic ring.

Table 4: Predicted ¹³C NMR Chemical Shifts for 4-Azidophenol (in CDCl₃)
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Carbon Predicted Chemical Shift (δ, ppm)

C-1 (C-OH) 152 - 156

C-4 (C-N₃) 135 - 139

C-2, C-6 118 - 122

C-3, C-5 115 - 119

Experimental Protocol: NMR Spectroscopy
A general protocol for acquiring NMR spectra of an aryl azide is as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-azidophenol in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

Data Acquisition: The NMR tube is placed in the NMR spectrometer (e.g., 400 MHz). ¹H

NMR spectra are acquired with a sufficient number of scans to obtain a good signal-to-noise

ratio. ¹³C NMR spectra are typically acquired using a proton-decoupled pulse sequence.

Synthesis and Characterization Workflow
The following diagram illustrates a typical workflow for the synthesis and spectroscopic

characterization of 4-azidophenol.
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Workflow for 4-Azidophenol Synthesis and Spectral Analysis
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Caption: Synthesis and Spectroscopic Analysis Workflow for 4-Azidophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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